Cas no 1394936-18-5 (5-Pyrimidinol, 4-ethyl-)
5-Pyrimidinol, 4-ethyl- structure
Product Name:5-Pyrimidinol, 4-ethyl-
CAS No:1394936-18-5
MF:C6H8N2O
MW:124.1405210495
CID:6131199
PubChem ID:89214274
Update Time:2024-01-14
5-Pyrimidinol, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol, 4-ethyl-
- 4-ethylpyrimidin-5-ol
- EN300-7627615
- Z1618133826
- 1394936-18-5
- SCHEMBL13971735
-
- Inchi： 1S/C6H8N2O/c1-2-5-6(9)3-7-4-8-5/h3-4,9H,2H2,1H3
- InChI Key： RDPJUTQMNKFELZ-UHFFFAOYSA-N
- SMILES： C1=NC=C(O)C(CC)=N1
Computed Properties
- Exact Mass: 124.063662883g/mol
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46Ų
5-Pyrimidinol, 4-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7627615-0.05g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 0.05g |
$245.0 | 2025-03-22 | |
| Enamine | EN300-7627615-0.1g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 0.1g |
$366.0 | 2025-03-22 | |
| Enamine | EN300-7627615-0.25g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 0.25g |
$524.0 | 2025-03-22 | |
| Enamine | EN300-7627615-0.5g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 0.5g |
$824.0 | 2025-03-22 | |
| Enamine | EN300-7627615-1.0g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-22 | |
| Enamine | EN300-7627615-2.5g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-22 | |
| Enamine | EN300-7627615-5.0g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-22 | |
| Enamine | EN300-7627615-10.0g |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-22 | |
| 1PlusChem | 1P028W1X-50mg |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95% | 50mg |
$354.00 | 2024-06-21 | |
| 1PlusChem | 1P028W1X-100mg |
4-ethylpyrimidin-5-ol |
1394936-18-5 | 95% | 100mg |
$515.00 | 2024-06-21 |
5-Pyrimidinol, 4-ethyl- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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